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Compound of Interest

Compound Name: MSL-7

Cat. No.: B2807567

For Researchers, Scientists, and Drug Development Professionals

Abstract

MSL-7 is a potent autophagy enhancer that has demonstrated potential as a therapeutic agent
for metabolic disorders. It functions by activating calcineurin, which in turn dephosphorylates
and promotes the nuclear translocation of Transcription Factor EB (TFEB), a master regulator
of lysosomal biogenesis and autophagy. Proper dissolution and storage of MSL-7 are critical
for maintaining its biological activity and ensuring experimental reproducibility. These
application notes provide a detailed protocol for the dissolution and storage of MSL-7, along
with a summary of its physicochemical properties and a diagram of its signaling pathway.

Physicochemical Properties of MSL-7

MSL-7, with the chemical name 2-(2-Chlorophenyl)-5-methoxy-4-(phenylsulfonyl)oxazole,
possesses the following properties:
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Property Value Reference

Molecular Formula C16H12CINO4S [1]

Molecular Weight 349.79 g/mol [1]

CAS Number 2172949-70-9 [1][2]

Appearance White solid [3]

Purity >99% [1]

N Soluble in DMSO (6.7 mg/mL;

Solubility [3]
19.2 mM)
INChl=1S/C16H12CINO4S/c1-
21-14-10-18-16(12-8-6-5-7-

INChl Key

11(12)17)22-
15(14)23(19,20)13-4-2-3-9-13

Signaling Pathway of MSL-7

MSL-7 enhances autophagy through the activation of the calcineurin-TFEB signaling pathway.

The diagram below illustrates the proposed mechanism of action.
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Prepare Stock Solution
(e.g., 10 mM in DMSO)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Treat Cells

Perform Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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